Cas no 1980049-02-2 (3-Chloro-N,N-diisopropylthiophene-2-carboxamide)

• Product Name: 3-Chloro-N,N-diisopropylthiophene-2-carboxamide
• CAS No: 1980049-02-2
• MF: C₁₁H₁₆ClNOS
• MW: 245.768840789795
• MDL: MFCD28987628
• CID: 4632532
• Update Time: 2025-10-29

3-Chloro-N,N-diisopropylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N,N-diisopropylthiophene-2-carboxamide
• 3-chloro-N,N-bis(propan-2-yl)thiophene-2-carboxamide

• MDL： MFCD28987628
• Inchi： 1S/C11H16ClNOS/c1-7(2)13(8(3)4)11(14)10-9(12)5-6-15-10/h5-8H,1-4H3
• InChI Key： PZTSTBCGOHUNFD-UHFFFAOYSA-N
• SMILES： C1(C(N(C(C)C)C(C)C)=O)SC=CC=1Cl

Additional information on 3-Chloro-N,N-diisopropylthiophene-2-carboxamide

3-Chloro-N,N-diisopropylthiophene-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 1980049-02-2, known as 3-Chloro-N,N-diisopropylthiophene-2-carboxamide, is a fascinating molecule that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a carboxamide group and chlorine substituent. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is a key feature of this molecule, contributing to its electronic properties and reactivity.

Recent studies have highlighted the potential of 3-Chloro-N,N-diisopropylthiophene-2-carboxamide in various applications, particularly in the development of advanced materials. Researchers have explored its role in creating novel organic semiconductors, where its electronic properties play a crucial role in device performance. The chlorine substituent at the 3-position of the thiophene ring introduces electron-withdrawing effects, which can modulate the molecule's redox potential and charge transport characteristics.

The synthesis of 3-Chloro-N,N-diisopropylthiophene-2-carboxamide typically involves multi-step organic reactions. A common approach includes the chlorination of a thiophene derivative followed by amide formation. The use of diisopropylamine as a precursor introduces steric bulk to the molecule, which can influence its solubility and stability. This steric effect is particularly advantageous in applications where molecular packing density is critical, such as in organic electronics.

One of the most promising areas for this compound is in the field of optoelectronics. Recent research has demonstrated that 3-Chloro-N,N-diisopropylthiophene-2-carboxamide can be incorporated into thin-film transistor (TFT) devices, exhibiting excellent charge carrier mobility. The combination of its electronic properties and thermal stability makes it a strong candidate for use in flexible electronics and displays.

In addition to its electronic applications, this compound has also been investigated for its potential in drug delivery systems. The carboxamide group provides opportunities for functionalization, enabling the attachment of bioactive molecules or targeting ligands. This versatility opens up new avenues for drug design and delivery, particularly in the context of personalized medicine.

The environmental impact of 3-Chloro-N,N-diisopropylthiophene-2-carboxamide is another area of interest. Studies have shown that the compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to fully understand its biodegradation pathways and long-term environmental fate.

In conclusion, 3-Chloro-N,N-diisopropylthiophene-2-carboxamide represents a versatile and multifunctional compound with significant potential across various scientific and industrial domains. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials and technologies.